Cas no 20928-03-4 (Dibenzothiophene, 2-methyl-, 5,5-dioxide)

• Product name: Dibenzothiophene, 2-methyl-, 5,5-dioxide
• CAS No: 20928-03-4
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 3904215
• PubChem ID: 18738989

Dibenzothiophene, 2-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 2-methyl-, 5,5-dioxide
• SCHEMBL13421899
• DTXSID001273644
• 20928-03-4

• Inchi： InChI=1S/C13H10O2S/c1-9-6-7-13-11(8-9)10-4-2-3-5-12(10)16(13,14)15/h2-8H,1H3
• InChI Key： HXKYZSSOMYZAAF-UHFFFAOYSA-N
• SMILES： Cc1ccc2c(c1)-c1ccccc1S2(=O)=O

Computed Properties

• Exact Mass: 230.04015073Da
• Monoisotopic Mass: 230.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes Dibenzothiophene-5,5-dioxides